5-{[(2-methyl-3-biphenylyl)methyl]thio}-1-phenyl-1H-tetrazole

• IUPAC Name: 5-[(2-methyl-3-phenylphenyl)methylsulfanyl]-1-phenyltetrazole
• InChI: InChI=1S/C21H18N4S/c1-16-18(11-8-14-20(16)17-9-4-2-5-10-17)15-26-21-22-23-24-25(21)19-12-6-3-7-13-19/h2-14H,15H2,1H3
• InChI Key: QFLMVICQCHBBIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C2=CC=CC=C2)CSC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C21H18N4S
• Molecular Weight: 358.5 g/mol

Description

“5-{[(2-methyl-3-biphenylyl)methyl]thio}-1-phenyl-1H-tetrazole” is a complex organic compound that belongs to the class of tetrazoles. Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids in structure-activity relationship (SAR)-driven medicinal chemistry analogue syntheses. They are resistant to biological degradation, which makes it possible to use tetrazoles as isosteric substituents of various functional groups in the development of biologically active substances.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc., with good to excellent yields. The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds.

Molecular Structure Analysis

Tetrazoles are five-membered aza compounds with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one lone pair of electrons of nitrogen. The acidic nature of tetrazole is similar to corresponding carboxylic acids, but there is a difference in annular tautomerism of ring tetrazoles to carboxylic acids.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Physical and Chemical Properties Analysis

Tetrazoles are crystalline light yellow powders and odorless. They show melting point temperatures at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. They dissolve in water, acetonitrile, etc.

Mechanism of Action

Tetrazoles exhibit potential biological activity because the tetrazole ring is considered a biomimic of the carboxylic acid functional group. They are often used as metabolism-resistant isosteric replacements for carboxylic acids in SAR-driven medicinal chemistry analogue syntheses.

Safety and Hazards

Tetrazoles are burst vigorously on exposure to shock, fire, and heat on friction. On heating or burning, they release carbon monoxide, carbon dioxide, and harmful nitrogen oxide.

Future Directions

Tetrazoles and their derivatives play a very important role in medicinal and pharmaceutical applications. The concept of a “click” reaction has been used in pharmacological and various biomedical applications. It also can be described as a non-single specific reaction.